Cas no 1552087-62-3 (4-(4-fluorophenyl)pentanenitrile)

• Product Name: 4-(4-fluorophenyl)pentanenitrile
• CAS No: 1552087-62-3
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 6559433
• PubChem ID: 83930958
• Update Time: 2025-05-20

4-(4-fluorophenyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)pentanenitrile
• 1552087-62-3
• EN300-1770781

• Inchi： 1S/C11H12FN/c1-9(3-2-8-13)10-4-6-11(12)7-5-10/h4-7,9H,2-3H2,1H3
• InChI Key： XUVPTGZXEJXMFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CCC#N

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)pentanenitrile

4-(4-Fluorophenyl)Pentanenitrile: A Comprehensive Overview

The compound 4-(4-fluorophenyl)pentanenitrile (CAS No. 1552087-62-3) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a nitrile group, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs.

The fluorinated aromatic ring in 4-(4-fluorophenyl)pentanenitrile contributes to its stability and bioavailability, while the nitrile group offers reactivity that can be exploited in various chemical transformations. Researchers have demonstrated that this compound can be easily functionalized to generate derivatives with enhanced pharmacokinetic properties. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that certain derivatives of 4-(4-fluorophenyl)pentanenitrile exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation.

One of the most promising applications of 4-(4-fluorophenyl)pentanenitrile lies in its use as an intermediate in the synthesis of complex molecules. Its ability to undergo nucleophilic addition and substitution reactions makes it an ideal precursor for constructing bioactive compounds. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the large-scale production of high-quality derivatives.

In terms of physical properties, 4-(4-fluorophenyl)pentanenitrile is a crystalline solid with a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. The compound's stability under mild conditions also facilitates its storage and handling.

From a synthetic perspective, 4-(4-fluorophenyl)pentanenitrile can be synthesized via several routes, including the Friedel-Crafts acylation followed by nitrile substitution or through direct alkylation methods. Recent innovations in green chemistry have led to the development of more sustainable synthesis pathways, reducing the environmental footprint associated with its production.

Looking ahead, the demand for 4-(4-fluorophenyl)pentanenitrile is expected to grow as researchers continue to explore its potential in emerging fields such as nanotechnology and biotechnology. Its unique combination of electronic properties and structural flexibility positions it as a key molecule in the development of next-generation materials and therapies.